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Compound of Interest

Compound Name: CEP-28122

Cat. No.: B10764694

Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the use of CEP-28122, a potent and selective Anaplastic

Lymphoma Kinase (ALK) inhibitor, in cell culture experiments.

Introduction
CEP-28122 is a diaminopyrimidine derivative that acts as a highly potent and selective, orally

bioavailable inhibitor of ALK kinase activity.[1][2] Constitutive activation of ALK through

chromosomal translocations, point mutations, or gene amplification is a key oncogenic driver in

various human cancers, including anaplastic large-cell lymphoma (ALCL), non-small cell lung

cancer (NSCLC), and neuroblastoma.[3] CEP-28122 has demonstrated robust anti-tumor

activity in preclinical models of these ALK-positive cancers.[3][4]

Mechanism of Action
CEP-28122 potently inhibits the kinase activity of recombinant ALK. This inhibition leads to a

concentration-dependent decrease in the autophosphorylation of ALK and the subsequent

phosphorylation of its downstream signaling effectors.[1] Key signaling pathways inhibited by

CEP-28122 include the STAT3, AKT, and ERK1/2 pathways, which are crucial for cancer cell
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proliferation, survival, and growth.[1] The inhibitory effect of CEP-28122 is selective for cancer

cells with activated ALK; ALK-negative cancer cell lines are largely unaffected.[4]

Quantitative Data Summary
The following tables summarize the in vitro efficacy of CEP-28122 across various ALK-positive

cancer cell lines.

Table 1: In Vitro Potency of CEP-28122

Parameter Value Reference

IC50 (recombinant ALK kinase

activity)
1.9 ± 0.5 nM [2][4]

Table 2: Cellular Activity of CEP-28122 in ALK-Positive Cancer Cell Lines
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Cell Line
Cancer
Type

Assay Endpoint Result Reference

Karpas-299

Anaplastic

Large-Cell

Lymphoma

(ALCL)

Growth

Inhibition

Concentratio

n-dependent

Treatment

with 3-3000

nM for 48

hours

resulted in

growth

inhibition.

[1]

Sup-M2

Anaplastic

Large-Cell

Lymphoma

(ALCL)

Growth

Inhibition

Concentratio

n-dependent

Treatment

with 3-3000

nM for 48

hours

resulted in

growth

inhibition.

[1]

Sup-M2

Anaplastic

Large-Cell

Lymphoma

(ALCL)

Apoptosis
Caspase 3/7

Activation

Concentratio

n-related

activation of

caspase 3/7

was

observed.

[1]

NCI-H2228

Non-Small

Cell Lung

Cancer

(NSCLC)

Not Specified Not Specified

CEP-28122

showed

antitumor

activity.

[4]

NCI-H3122

Non-Small

Cell Lung

Cancer

(NSCLC)

Not Specified Not Specified

CEP-28122

showed

antitumor

activity.

[4]

NB-1 Neuroblasto

ma

Growth

Inhibition

Significant CEP-28122

induced

significant

[4]
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growth

inhibition.

SH-SY5Y
Neuroblasto

ma

Growth

Inhibition
Significant

CEP-28122

induced

significant

growth

inhibition.

[4]

NB-1643
Neuroblasto

ma

Growth

Inhibition
Significant

CEP-28122

induced

significant

growth

inhibition.

[4]

Table 3: Effect of CEP-28122 on Downstream Signaling in Sup-M2 Cells

Treatment
Concentration

Treatment
Duration

Downstream
Effector

Effect Reference

30-1000 nM 2 hours p-STAT3

Substantial

suppression of

phosphorylation

[1]

30-1000 nM 2 hours p-AKT

Substantial

suppression of

phosphorylation

[1]

30-1000 nM 2 hours p-ERK1/2

Substantial

suppression of

phosphorylation

[1]

Experimental Protocols
The following are detailed protocols for key experiments involving CEP-28122.

Protocol 1: Cell Proliferation Assay (MTS Assay)
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This protocol is for determining the effect of CEP-28122 on the proliferation of ALK-positive

cancer cells.

Materials:

ALK-positive (e.g., Karpas-299, Sup-M2) and ALK-negative (e.g., HuT-102, Toledo) cancer

cell lines

Appropriate cell culture medium (e.g., RPMI-1640 with 10% FBS)

CEP-28122 (mesylate salt)

DMSO (for stock solution)

96-well cell culture plates

CellTiter 96® AQueous One Solution Cell Proliferation Assay (MTS)

Plate reader capable of measuring absorbance at 490 nm

Procedure:

Cell Seeding:

Harvest and count cells.

Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture

medium.

Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell

attachment (for adherent cells) or stabilization.

Compound Preparation and Treatment:

Prepare a 10 mM stock solution of CEP-28122 in DMSO.

Perform serial dilutions of the CEP-28122 stock solution in culture medium to achieve the

desired final concentrations (e.g., 1 nM to 10 µM). Include a vehicle control (DMSO) at the
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same final concentration as the highest CEP-28122 concentration.

Add 100 µL of the diluted compound or vehicle control to the appropriate wells to achieve

a final volume of 200 µL.

Incubation:

Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.[4]

MTS Assay:

Add 20 µL of CellTiter 96® AQueous One Solution Reagent to each well.

Incubate the plate for 1-4 hours at 37°C in a humidified 5% CO₂ incubator.

Measure the absorbance at 490 nm using a microplate reader.

Data Analysis:

Subtract the background absorbance (medium only).

Normalize the absorbance values to the vehicle-treated control wells to determine the

percentage of cell viability.

Plot the percentage of viability against the log of the CEP-28122 concentration to

determine the IC50 value.

Protocol 2: Western Blot Analysis of ALK Signaling
Pathway
This protocol is for assessing the effect of CEP-28122 on the phosphorylation of ALK and its

downstream effectors.

Materials:

ALK-positive cancer cell line (e.g., Sup-M2)

Appropriate cell culture medium
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CEP-28122

DMSO

6-well cell culture plates

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

BCA Protein Assay Kit

SDS-PAGE gels

PVDF membrane

Primary antibodies (e.g., anti-phospho-ALK, anti-ALK, anti-phospho-STAT3, anti-STAT3, anti-

phospho-AKT, anti-AKT, anti-phospho-ERK1/2, anti-ERK1/2, anti-GAPDH or β-actin)

HRP-conjugated secondary antibodies

Enhanced chemiluminescence (ECL) substrate

Chemiluminescence imaging system

Procedure:

Cell Treatment:

Seed cells in 6-well plates and grow to 70-80% confluency.

Treat cells with various concentrations of CEP-28122 (e.g., 30 nM, 100 nM, 300 nM, 1000

nM) or vehicle control (DMSO) for a specified time (e.g., 2 hours).[1]

Cell Lysis:

Wash cells with ice-cold PBS.

Lyse cells in 100-200 µL of ice-cold lysis buffer per well.

Scrape the cells and transfer the lysate to a microcentrifuge tube.
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Incubate on ice for 30 minutes, vortexing occasionally.

Centrifuge at 14,000 rpm for 15 minutes at 4°C.

Collect the supernatant containing the protein lysate.

Protein Quantification:

Determine the protein concentration of each lysate using the BCA Protein Assay Kit.

Western Blotting:

Normalize protein amounts for all samples.

Separate 20-40 µg of protein per lane by SDS-PAGE.

Transfer the proteins to a PVDF membrane.

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

Incubate the membrane with the primary antibody overnight at 4°C.

Wash the membrane three times with TBST.

Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane three times with TBST.

Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging

system.

Data Analysis:

Quantify the band intensities using densitometry software.

Normalize the intensity of the phosphorylated protein to the total protein and the loading

control.
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Caption: CEP-28122 inhibits ALK signaling pathways.

Preparation Experimentation

Analysis

1. Culture ALK-positive
and ALK-negative cells

3. Seed cells in
appropriate plates

2. Prepare CEP-28122
stock and dilutions

4. Treat cells with
CEP-28122 or vehicle

5. Incubate for
specified duration

6a. Cell Viability Assay
(e.g., MTS)

6b. Protein Analysis
(e.g., Western Blot)

7. Data Analysis and
Interpretation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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